Cas no 1197371-83-7 (2,4-Dicyanophenylhydrazine)

• Product Name: 2,4-Dicyanophenylhydrazine
• CAS No: 1197371-83-7
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 4935081
• Update Time: 2025-08-05

2,4-Dicyanophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dicyanophenylhydrazine

• Inchi： 1S/C8H6N4/c9-4-6-1-2-8(12-11)7(3-6)5-10/h1-3,12H,11H2
• InChI Key： DUKMKBPQXYHKQI-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1C#N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 85.6

Additional information on 2,4-Dicyanophenylhydrazine

Introduction to 2,4-Dicyanophenylhydrazine (CAS No. 1197371-83-7)

2,4-Dicyanophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1197371-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a dicyano-substituted phenylhydrazine core, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 2,4-Dicyanophenylhydrazine consists of a phenyl ring substituted with two cyano groups at the 2- and 4-positions, linked to a hydrazine moiety. This arrangement imparts distinct reactivity, making it useful in the synthesis of heterocyclic compounds and as a precursor in the development of novel pharmaceutical agents. The presence of cyano groups enhances its electrophilic character, facilitating nucleophilic additions and condensation reactions that are pivotal in medicinal chemistry.

In recent years, 2,4-Dicyanophenylhydrazine has been explored for its role in the synthesis of bioactive molecules. One of the most promising areas of research involves its use as a building block in the preparation of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2,4-Dicyanophenylhydrazine, researchers have been able to develop derivatives with enhanced selectivity and potency against specific kinases.

Moreover, the compound has shown potential in the development of antimicrobial agents. The cyano groups in 2,4-Dicyanophenylhydrazine contribute to its ability to interact with bacterial cell walls and disrupt essential metabolic pathways. Preliminary studies have demonstrated its efficacy against certain resistant strains of bacteria, highlighting its significance as a lead compound in antimicrobial drug discovery.

The reactivity of 2,4-Dicyanophenylhydrazine also makes it a valuable tool in organic synthesis. It serves as a precursor for the preparation of complex heterocyclic frameworks, which are prevalent in many biologically active compounds. For instance, its conversion into pyrazole derivatives has been investigated extensively due to the pharmacological importance of pyrazoles in treating inflammatory diseases and infections.

Recent advancements in computational chemistry have further enhanced the utility of 2,4-Dicyanophenylhydrazine. Molecular modeling studies have helped predict its interactions with biological targets, allowing researchers to design more effective derivatives with optimized pharmacokinetic properties. These computational approaches complement experimental efforts by providing insights into the structure-activity relationships (SAR) of 2,4-Dicyanophenylhydrazine-based compounds.

In conclusion, 2,4-Dicyanophenylhydrazine (CAS No. 1197371-83-7) represents a versatile and promising compound in modern chemical research. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical synthesis and drug development. As research continues to uncover new applications for this compound, its significance is expected to grow further, contributing to advancements in medicine and biotechnology.